Cas no 1314780-82-9 (4-Bromo-2-(1-carboxycyclopropyl)benzoic acid)

• Product Name: 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid
• CAS No: 1314780-82-9
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• MDL: MFCD19693537
• CID: 4588023
• PubChem ID: 119056957
• Update Time: 2025-10-24

4-Bromo-2-(1-carboxycyclopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1-carboxycyclopropyl)benzoic acid
• Z2218554926
• 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid

• MDL： MFCD19693537
• Inchi： 1S/C11H9BrO4/c12-6-1-2-7(9(13)14)8(5-6)11(3-4-11)10(15)16/h1-2,5H,3-4H2,(H,13,14)(H,15,16)
• InChI Key： OUGUCALZSNJCTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)C1(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid

Recent Advances in the Application of 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid (CAS: 1314780-82-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid (CAS: 1314780-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid as a versatile building block in medicinal chemistry. Its cyclopropane ring and carboxylic acid functionalities make it an attractive scaffold for the design of novel inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors for protein-protein interactions, particularly in the context of cancer therapeutics.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid. A recent publication in Organic Letters (2024) described a highly efficient, one-pot synthesis route that utilizes palladium-catalyzed cross-coupling reactions, significantly reducing the number of steps required compared to traditional methods. This advancement is expected to facilitate broader adoption of the compound in high-throughput screening and combinatorial chemistry approaches.

The biological activity of 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid has been investigated in several disease models. Notably, research published in ACS Chemical Biology (2023) revealed its potential as a modulator of inflammatory pathways, showing promising results in preclinical models of autoimmune diseases. The compound's ability to selectively inhibit certain kinases while maintaining a favorable toxicity profile makes it a candidate for further development in this therapeutic area.

From a drug discovery perspective, computational studies have provided insights into the molecular interactions of 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid with various biological targets. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have identified key structural features responsible for its bioactivity, as reported in a 2024 study in the Journal of Chemical Information and Modeling. These findings are guiding the design of next-generation derivatives with improved pharmacological properties.

Looking forward, the potential applications of 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid appear promising but require further investigation. Current research gaps include the need for more comprehensive pharmacokinetic studies and in vivo efficacy evaluations across different disease models. Additionally, the exploration of its use in combination therapies and as part of drug conjugates represents an exciting direction for future research.

In conclusion, 4-Bromo-2-(1-carboxycyclopropyl)benzoic acid (CAS: 1314780-82-9) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its unique structural properties, combined with recent synthetic and biological advancements, position it as a compound of significant interest for both academic and industrial researchers in the field of drug discovery and development.